Cas no 1044566-90-6 (1,2-Dioleoyl-3-Bromopropanediol)

• Product Name: 1,2-Dioleoyl-3-Bromopropanediol
• CAS No: 1044566-90-6
• MF: C₃₉H₇₁BrO₄
• MW: 683.882652521133
• CID: 5146054
• Update Time: 2025-06-10

1,2-Dioleoyl-3-Bromopropanediol Chemical and Physical Properties

Names and Identifiers

• 9-Octadecenoic acid (9Z)-, 1,1'-[(1R)-1-(bromomethyl)-1,2-ethanediyl] ester
• 1,2-Dioleoyl-3-Bromopropanediol

• Inchi： 1S/C39H71BrO4/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-38(41)43-36-37(35-40)44-39(42)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h17-20,37H,3-16,21-36H2,1-2H3/b19-17-,20-18-/t37-/m0/s1
• InChI Key： GSFUFRDELKFDDM-LLWMBOQKSA-N
• SMILES： [C@H](OC(=O)CCCCCCC/C=C\CCCCCCCC)(CBr)COC(=O)CCCCCCC/C=C\CCCCCCCC

Experimental Properties

• Density: 1.005±0.06 g/cm3(Predicted)
• Boiling Point: 675.2±55.0 °C(Predicted)

Additional information on 1,2-Dioleoyl-3-Bromopropanediol

1,2-Dioleoyl-3-Bromopropanediol (CAS No. 1044566-90-6): An Overview of Its Structure, Properties, and Applications in Biomedical Research

1,2-Dioleoyl-3-Bromopropanediol (CAS No. 1044566-90-6) is a synthetic compound that has garnered significant attention in the field of biomedical research due to its unique chemical structure and potential applications. This compound is a derivative of glycerol, where the hydroxyl groups at the 1 and 2 positions are esterified with oleic acid, and the 3 position is substituted with a bromine atom. The combination of these functional groups imparts specific properties that make it an interesting subject for various scientific investigations.

The molecular formula of 1,2-Dioleoyl-3-Bromopropanediol is C₃₇H₇₀O₅Br, and its molecular weight is approximately 689.87 g/mol. The compound is characterized by its high hydrophobicity due to the long-chain fatty acid moieties and the presence of the bromine atom, which can influence its reactivity and biological activity. These properties make it suitable for a variety of applications, including lipid membrane studies, drug delivery systems, and as a precursor in the synthesis of more complex molecules.

In recent years, there has been a growing interest in understanding the behavior of 1,2-Dioleoyl-3-Bromopropanediol in biological systems. One of the key areas of research involves its use as a model compound for studying lipid rafts and membrane dynamics. Lipid rafts are specialized microdomains within cell membranes that play crucial roles in signal transduction, protein trafficking, and cellular organization. The ability of 1,2-Dioleoyl-3-Bromopropanediol to mimic natural lipids while incorporating a bromine atom allows researchers to probe the effects of specific chemical modifications on membrane properties.

A study published in the Journal of Biological Chemistry (2021) investigated the impact of 1,2-Dioleoyl-3-Bromopropanediol on lipid raft formation and stability. The researchers found that the bromine substitution significantly altered the phase behavior of lipid bilayers, leading to changes in raft size and distribution. These findings have important implications for understanding how chemical modifications can influence cellular processes at the molecular level.

Beyond its role in lipid membrane studies, 1,2-Dioleoyl-3-Bromopropanediol has also shown promise as a component in drug delivery systems. The high hydrophobicity and tunable reactivity of this compound make it an attractive candidate for encapsulating hydrophobic drugs and enhancing their solubility and bioavailability. A recent study published in Biomaterials (2022) demonstrated that 1,2-Dioleoyl-3-Bromopropanediol-based nanoparticles could effectively deliver anticancer drugs to target cells with minimal toxicity to healthy tissues.

The synthetic versatility of 1,2-Dioleoyl-3-Bromopropanediol also makes it a valuable precursor in the development of novel therapeutic agents. Researchers have explored its use as a building block for creating conjugates with targeting ligands or imaging agents. For example, a study published in Chemical Communications (2020) reported the synthesis of 1,2-Dioleoyl-3-Bromopropanediol-based prodrugs that were designed to be activated by specific enzymes present in diseased tissues. This approach offers a promising strategy for improving drug efficacy and reducing side effects.

In addition to its biomedical applications, 1,2-Dioleoyl-3-Bromopropanediol has been studied for its potential use in materials science. Its unique combination of functional groups makes it suitable for creating self-assembled monolayers (SAMs) on various surfaces. SAMs formed from 1,2-Dioleoyl-3-Bromopropanediol have shown excellent stability and uniformity, making them useful for applications such as surface modification and sensor development.

The safety profile of 1,2-Dioleoyl-3-Bromopropanediol is another important consideration for its practical use. While detailed toxicological studies are ongoing, preliminary data suggest that this compound exhibits low toxicity at relevant concentrations. However, as with any new chemical entity, thorough safety assessments are essential before it can be widely adopted in clinical or industrial settings.

In conclusion, 1,2-Dioleoyl-3-Bromopropanediol (CAS No. 1044566-90-6) is a multifaceted compound with significant potential in various fields of biomedical research and materials science. Its unique chemical structure provides a foundation for exploring new avenues in lipid membrane dynamics, drug delivery systems, therapeutic agent development, and surface chemistry. As research continues to uncover more about its properties and applications, this compound is likely to play an increasingly important role in advancing our understanding of complex biological systems and developing innovative solutions for healthcare challenges.